Cas no 1803858-88-9 (4-Amino-2-cyanophenylpropanal)

• Product Name: 4-Amino-2-cyanophenylpropanal
• CAS No: 1803858-88-9
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• CID: 4794346
• Update Time: 2025-05-23

4-Amino-2-cyanophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyanophenylpropanal

• Inchi： 1S/C10H10N2O/c1-7(6-13)10-3-2-9(12)4-8(10)5-11/h2-4,6-7H,12H2,1H3
• InChI Key： KSLMUXNDYHQFQD-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC(=CC=1C#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 0.9
• Topological Polar Surface Area: 66.9

Additional information on 4-Amino-2-cyanophenylpropanal

Comprehensive Overview of 4-Amino-2-cyanophenylpropanal (CAS No. 1803858-88-9): Properties, Applications, and Research Insights

4-Amino-2-cyanophenylpropanal (CAS No. 1803858-88-9) is a specialized organic compound gaining attention in pharmaceutical and material science research due to its unique molecular structure. This cyanophenyl derivative features an amino group and an aldehyde functional group, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound's molecular formula C10H10N2O and MW 174.20 g/mol suggest optimal bioavailability for medicinal chemistry applications. Recent studies highlight its role as a precursor for heterocyclic compounds, which are pivotal in developing anticancer agents and neuroprotective drugs. Its electron-withdrawing cyano group enhances reactivity in nucleophilic addition reactions, a property leveraged in green chemistry approaches to reduce synthetic steps.

In material science, 4-Amino-2-cyanophenylpropanal contributes to organic semiconductor development, addressing the demand for flexible electronics. Its conjugated π-system enables charge transport properties, making it relevant for OLED materials and sensor technologies—key areas in the Internet of Things (IoT) revolution. Analytical techniques like HPLC purity analysis (typically >98%) and NMR spectroscopy confirm its structural integrity for high-end applications.

Environmental considerations drive innovation in its synthesis. Modern catalytic methods utilizing palladium-free conditions or biocatalysis align with sustainable chemistry goals. This responds to frequent search queries about "eco-friendly synthesis of aromatic aldehydes" and "reducing heavy metal waste in organic synthesis." The compound's stability under ambient storage conditions (recommended 2-8°C) ensures practicality for industrial scale-up.

Patent landscapes reveal growing interest in 4-Amino-2-cyanophenylpropanal derivatives for photodynamic therapy and bioimaging probes, coinciding with rising searches for "non-invasive diagnostic tools." Its fluorescence properties when incorporated into molecular scaffolds are being optimized for in vivo tracking applications. Researchers should note its compatibility with click chemistry protocols for rapid derivatization.

Quality control protocols emphasize residual solvent analysis (meeting ICH Q3C guidelines) and chiral purity verification when applicable. These procedures address laboratory professionals' frequent concerns about "impurity profiling in pharmaceutical intermediates." The compound's logP value (~1.2) suggests favorable membrane permeability, explaining its utility in blood-brain barrier penetration studies.

Emerging applications include designing covalent inhibitors through its aldehyde-mediated protein conjugation, a technique trending in proteomics research. This connects with popular queries about "targeted protein degradation" strategies. Computational chemistry studies predict its binding affinities toward kinase domains, supporting rational drug design approaches.

For synthetic chemists, the compound serves as a building block for multi-component reactions, reducing production costs—a response to industry demands for "cost-effective API synthesis." Its scalable purification via recrystallization (common solvents: ethyl acetate/hexane mixtures) ensures reproducibility. Safety data sheets recommend standard laboratory PPE during handling, with no unusual hazards reported.

The scientific community continues investigating structure-activity relationships (SAR) of derivatives, particularly modifications at the propanal chain and cyano group. These studies intersect with hot topics like "fragment-based drug discovery" and "allosteric modulator design." Advanced characterization techniques including HRMS and X-ray crystallography provide structural validation for patent applications.

As research progresses, 4-Amino-2-cyanophenylpropanal demonstrates cross-disciplinary potential from medicinal chemistry to functional materials. Its alignment with high-throughput screening workflows and compatibility with automated synthesis platforms position it as a valuable asset in modern drug discovery pipelines and materials innovation initiatives worldwide.